4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-13-6-4-10(16(17,18)19)8-12(13)9-3-5-11(15(20)21)14(7-9)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key: PQKNRCNZUQAYMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID30692139
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261917-75-2

Description

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% (4-MTFMA) is a fluorinated derivative of 4-methoxybenzoic acid (4-MBA). It is a synthetic compound that has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in medicinal chemistry. 4-MTFMA has been found to have potential applications in the synthesis of biologically active compounds, in the development of new drug delivery systems, and in the study of enzyme-catalyzed reactions.

Scientific Research Applications

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of biologically active compounds, such as antifungal agents, antiviral drugs, and anti-cancer agents. It has also been used as a ligand in coordination chemistry, and as a tool in medicinal chemistry. In addition, 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been used as a model compound in the study of enzyme-catalyzed reactions and as a substrate in the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% is not fully understood. However, it is believed that the trifluoromethyl group of the molecule is responsible for its biological activity. This group is thought to interact with the active site of enzymes, leading to changes in enzyme activity that may be beneficial or detrimental, depending on the enzyme and the particular reaction being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% have not been extensively studied. However, it has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. In addition, 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been found to have antioxidant activity, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has several advantages as a reagent for laboratory experiments. It is relatively inexpensive and can be synthesized in a straightforward manner. In addition, it is stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% also has some limitations, such as its relatively low solubility in water and its tendency to react with certain compounds.

Future Directions

There are a number of possible future directions for research involving 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%. These include further studies on its mechanism of action, its potential applications in drug delivery systems, and its use as a substrate in the study of enzyme kinetics. In addition, further research could be conducted on its potential antioxidant activity, its ability to inhibit cytochrome P450 enzymes, and its potential use as a tool in medicinal chemistry. Finally, research could be conducted on the synthesis of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% derivatives, which may have enhanced biological activity.

Synthesis Methods

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized by the reaction of 4-methoxybenzoic acid with trifluoromethanesulfonyl chloride in the presence of N,N-dimethylformamide (DMF) as a solvent. The reaction is carried out at a temperature of 80-85°C for 3-4 hours. The reaction produces 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% as a white solid, which is then purified by recrystallization from methanol.